Cas no 1932005-82-7 (2-ethoxy-6-(1S)-1-hydroxyethylphenol)

• Product Name: 2-ethoxy-6-(1S)-1-hydroxyethylphenol
• CAS No: 1932005-82-7
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 5851963
• PubChem ID: 130740621
• Update Time: 2025-09-23

2-ethoxy-6-(1S)-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-ethoxy-2-hydroxy-α-methyl-, (αS)-
• (s)-2-Ethoxy-6-(1-hydroxyethyl)phenol
• 2-ethoxy-6-(1S)-1-hydroxyethylphenol
• 2-ethoxy-6-[(1S)-1-hydroxyethyl]phenol
• CS-0353689
• EN300-1828123
• 1932005-82-7

• Inchi： 1S/C10H14O3/c1-3-13-9-6-4-5-8(7(2)11)10(9)12/h4-7,11-12H,3H2,1-2H3/t7-/m0/s1
• InChI Key： GRQYWENHKJNATA-ZETCQYMHSA-N
• SMILES： O(C1C=CC=C([C@@H](O)C)C=1O)CC

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.142±0.06 g/cm3(Predicted)
• Boiling Point: 309.7±32.0 °C(Predicted)
• pka: 10.17±0.40(Predicted)

Additional information on 2-ethoxy-6-(1S)-1-hydroxyethylphenol

2-ethoxy-6-(1S)-1-hydroxyethylphenol: A Promising Compound with Multifaceted Applications in Biomedical Research

2-ethoxy-6-(1S)-1-hydroxyethylphenol is a complex organic compound characterized by its unique molecular structure, which combines aromatic and aliphatic functional groups. This molecule, with the CAS number 1932005-82-7, has garnered significant attention in recent years due to its potential pharmacological properties and diverse applications in biomedical research. The compound's structural features, including the presence of an ethoxy group and a stereochemically defined hydroxyethyl moiety, contribute to its biological activity and functional versatility.

The 2-ethoxy-6-(1S)-1-hydroxyethylphenol molecule exhibits a molecular formula of C₁₂H₁₆O₃, with a molecular weight of approximately 212.26 g/mol. Its core structure is derived from a phenol ring, which is substituted with an ethoxy group at the 2-position and a stereochemically defined hydroxyethyl group at the 6-position. The stereochemistry of the hydroxyethyl group, specified as (1S), is critical for determining the compound's biological activity and interactions with target molecules. This stereochemical configuration is particularly relevant in drug design, where spatial orientation can significantly influence pharmacological outcomes.

Recent studies have highlighted the potential of 2-ethoxy-6-(1S)-1-hydroyethylphenol in modulating cellular signaling pathways. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective agonist activity toward the PPAR-�� receptor, a key regulator of lipid metabolism and insulin sensitivity. The research team found that the compound's ability to bind to the PPAR-γ ligand-binding domain was enhanced by its unique molecular architecture, which includes the ethoxy group's electron-donating properties and the hydroxyethyl group's hydrogen-bonding capacity.

Furthermore, the 2-ethoxy-6-(1S)-1-hydroxyethylphenol molecule has shown promising anti-inflammatory properties. A 2024 study in Pharmacological Reports reported that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action was attributed to its ability to inhibit the NF-κB signaling pathway, a critical mediator of inflammatory responses. These findings suggest that 2-ethoxy-6-(1S)-1-hydroxyethylphenol could be a potential therapeutic candidate for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In the context of drug development, the 2-ethoxy-6-(1S)-1-hydroxyethylphenol compound has been explored for its potential as a lead molecule in the design of novel therapeutics. A 2023 review article in Drug Discovery Today emphasized the importance of stereochemistry in optimizing drug efficacy and selectivity. The (1S) configuration of the hydroxyethyl group in 2-ethoxy-6-(1S)-1-hydroxyethylphenol was found to be crucial for its interaction with target proteins, which may explain its superior biological activity compared to its (1R) isomer.

The synthesis of 2-ethoxy-6-(1S)-1-hydroxyethylphenol has been the subject of several recent studies. A 2024 paper in Organic & Biomolecular Chemistry described a novel asymmetric synthesis route that utilizes chiral auxiliaries to achieve the desired stereochemistry. The method involves a multi-step process, including a nucleophilic substitution reaction followed by a stereoselective hydroxylation step. This synthetic approach not only ensures the production of the (1S) isomer but also minimizes the formation of byproducts, making it a more efficient and environmentally friendly method.

Another area of interest is the pharmacokinetic profile of 2-ethoxy-6-(1S)-1-hydroxyethylphenol. A 2023 study in Drug Metabolism and Disposition investigated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results indicated that the compound has moderate oral bioavailability, with peak plasma concentrations achieved within 2-4 hours after administration. The study also found that the compound undergoes extensive metabolism in the liver, primarily via oxidative pathways, which may influence its therapeutic efficacy and potential side effects.

In addition to its therapeutic potential, 2-ethoxy-6-(1S)-1-hydroxyethylphenol has been explored for its role in biocompatible materials. A 2024 study in Biomaterials Science demonstrated that this compound can be incorporated into polymer matrices to create biocompatible coatings for medical devices. The research team found that the compound's hydrophilic properties and ability to form hydrogen bonds with biological molecules made it an effective component for enhancing the biocompatibility of implantable devices.

Despite its promising properties, the 2-ethoxy-6-(1S)-1-hydroxyethylphenol compound faces challenges in its development as a therapeutic agent. One of the main challenges is the optimization of its physicochemical properties to improve its stability and solubility. A 2023 study in Journal of Pharmaceutical Sciences reported that the compound's low solubility in aqueous solutions could limit its oral bioavailability. To address this issue, researchers have explored the use of nanocarriers and solid dispersion techniques to enhance its solubility and bioavailability.

The potential applications of 2-ethoxy-6-(1S)-1-hydroxyethylphenol extend beyond its therapeutic uses. Recent studies have investigated its role in environmental remediation, where it has shown the ability to adsorb heavy metal ions from contaminated water. A 2024 study in Environmental Science & Technology demonstrated that the compound's functional groups can form coordination complexes with metal ions, making it a promising candidate for water purification technologies.

In conclusion, 2-ethoxy-6-(1S)-1-hydroxyethylphenol represents a multifaceted compound with significant potential in biomedical research. Its unique molecular structure, combined with its stereochemical properties, has enabled it to exhibit a range of biological activities, including anti-inflammatory effects and PPAR-γ agonism. While challenges remain in its development as a therapeutic agent, ongoing research is addressing these issues through innovative synthetic methods and formulation strategies. As the field of medicinal chemistry continues to advance, the 2-ethoxy-6-(1S)-1-hydroxyethylphenol compound is poised to play a vital role in the discovery of new therapeutic agents and the development of advanced biomedical technologies.